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Abstract

2,4,6-Trichloropyridine is a pivotal intermediate in the synthesis of a variety of pharmaceutical
and agrochemical compounds. Its reactivity and role as a building block are well-established.
However, a comprehensive search of the current scientific literature and crystallographic
databases reveals a notable absence of a publicly available, fully determined single-crystal X-
ray structure for this compound. This technical guide summarizes the known physicochemical
properties of 2,4,6-trichloropyridine, outlines the common synthetic routes, and presents a
generalized experimental workflow for its crystal structure determination, a critical step for
future in-silico drug design and development efforts.

Introduction

2,4,6-Trichloropyridine is a halogenated heterocyclic compound with the chemical formula
CsH2CIsN. The strategic placement of three chlorine atoms on the pyridine ring renders the
molecule susceptible to nucleophilic substitution, making it a versatile precursor in organic
synthesis. Despite its widespread use, detailed structural information at the atomic level, which
can only be definitively provided by single-crystal X-ray diffraction, remains conspicuously
absent from public repositories such as the Cambridge Crystallographic Data Centre (CCDC).
This lack of precise bond lengths, bond angles, and packing information in the solid state
presents a significant knowledge gap for researchers utilizing this compound in computational
modeling and rational drug design.
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Physicochemical Properties

While the crystal structure remains undetermined, several key physical and chemical properties
of 2,4,6-trichloropyridine have been characterized. These properties are essential for its
handling, purification, and application in synthetic chemistry.

Property Value Reference(s)
Molecular Formula CsH2CIsN [1][2]
Molecular Weight 182.44 g/mol [1]

White to light yellow crystalline
Appearance , [3]
solid or powder

Melting Point 33-37°C [1]
Boiling Point >110 °C at 760 mmHg

Solubility Sparingly soluble in water [4]
CAS Number 16063-69-7 [11[2]

Synthesis and Crystallization

The synthesis of 2,4,6-trichloropyridine is well-documented, typically involving the
chlorination of pyridine derivatives.

Synthetic Protocol

A common laboratory-scale synthesis involves the following steps:
e Reaction: 2,6-Dichloropyridine N-oxide is refluxed with phosphorus oxychloride (POCIs).[1]

o Work-up: The reaction mixture is carefully poured onto crushed ice and extracted with an
organic solvent such as petroleum ether.[1]

 Purification: The crude product is purified by column chromatography on silica gel using a
mixture of ethyl acetate and petroleum ether as the eluent.[1]
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o Crystallization: The purified product is obtained as colorless needle-like crystals upon solvent
evaporation.[1] For the purpose of single-crystal X-ray diffraction, suitable crystals may be
grown by slow evaporation of a saturated solution in an appropriate solvent, or by other
techniques such as vapor diffusion or slow cooling.

Experimental Workflow for Crystal Structure
Determination

The determination of the crystal structure of 2,4,6-trichloropyridine would follow a standard
crystallographic workflow. The following diagram illustrates the key stages, from sample
preparation to the final structural analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b096486?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7498770.htm
https://www.tcichemicals.com/IN/en/p/T3395
https://www.tcichemicals.com/IN/en/p/T3395
https://file.medchemexpress.com/batch_PDF/HY-W002718/2-4-6-Trichloropyridine-COA-731912-MedChemExpress.pdf
https://www.chemwhat.com/246-trichloropyridine-cas-16063-69-7/
https://www.benchchem.com/product/b096486#crystal-structure-of-2-4-6-trichloropyridine
https://www.benchchem.com/product/b096486#crystal-structure-of-2-4-6-trichloropyridine
https://www.benchchem.com/product/b096486#crystal-structure-of-2-4-6-trichloropyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b096486?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

